Cas no 528521-87-1 ((R)-(+)-7,7'-Bisdi(4-methylphenyl)phosphino-2,2',3,3'-tetrahydro-1,1'-spirobiindane)

• Product Name: (R)-(+)-7,7'-Bisdi(4-methylphenyl)phosphino-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• CAS No: 528521-87-1
• MF: C₄₅H₄₂P₂
• MW: 644.762513637543
• MDL: MFCD08459345
• CID: 855065
• PubChem ID: 11228525
• Update Time: 2025-04-19

(R)-(+)-7,7'-Bisdi(4-methylphenyl)phosphino-2,2',3,3'-tetrahydro-1,1'-spirobiindane Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-7,7'-BIS[DI(4-METHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE
• (R)-TOL-SDP
• (S)-(-)-7,7'-BIS[DI(4-METHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE
• (S)-7,7'-BIS[DI(P-METHYLPHENYL)PHOSPHINO]-1,1'-SPIROBIINDANE
• (S)-TOL-SDP
• (R)-(+)-7,7'-BIS[DI(4-METHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDAN
• (R)-(1，2'，3，3'-Tetrahydro-1，2'-spirobi[indene]-4，7'-diyl)bis(di-p-tolylphosphine)
• 7,7'-Bis[di(4-methylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• 817176-80-0
• DTXSID501112615
• 1119754-17-4
• (S)-7,7'-Bis[di(p-methylphenyl)phosphino]-1,1'-spirobiindane ,97%
• (R)-(+)-7,7\\'-BIS[DI(4-METHYLPHENYL)PHOSPHINO]-2,2\\',3,3\\'-TETRAHYDRO-1,1\\'-SPIROBIINDANE
• AKOS015950863
• 528521-87-1
• 1,1a(2)-[(1R)-2,2a(2),3,3a(2)-Tetrahydro-1,1a(2)-spirobi[1H-indene]-7,7a(2)-diyl]bis[1,1-bis(4-methylphenyl)phosphine
• SCHEMBL18788587
• [4'-bis(4-methylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(4-methylphenyl)phosphane
• (R)-7,7'-Bis[di(p-methylphenyl)phosphino]-1,1'-spirobiindane((R)-Tol-SDP)
• (S)-7,7'-Bis(di-p-tolylphosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• (S)-7,7'-Bis[di(p-methylphenyl)phosphino]-1,1'-spirobiindane,97%
• MFCD08459345
• (R)-(+)-7,7'-Bisdi(4-methylphenyl)phosphino-2,2',3,3'-tetrahydro-1,1'-spirobiindane

• MDL： MFCD08459345
• Inchi： 1S/C45H42P2/c1-31-11-19-37(20-12-31)46(38-21-13-32(2)14-22-38)41-9-5-7-35-27-29-45(43(35)41)30-28-36-8-6-10-42(44(36)45)47(39-23-15-33(3)16-24-39)40-25-17-34(4)18-26-40/h5-26H,27-30H2,1-4H3
• InChI Key： VLIOMJFCGWZUON-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=CC2CCC3(C4C(=CC=CC=4CC3)P(C3C=CC(C)=CC=3)C3C=CC(C)=CC=3)C=21

Computed Properties

• Exact Mass: 644.27600
• Monoisotopic Mass: 644.27617534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 150-152°C
• Solubility: Insuluble (9.0E-10 g/L) (25 ºC),
• PSA: 27.18000
• LogP: 8.61510
• Sensitiveness: air sensitive
• Specific Rotation: +212° (c 0.53, CH2Cl2)
• Solubility: Not available